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Compound of Interest

Compound Name: 7,12-Dichlorobenzofajanthracene

Cat. No.: B3065851

A Technical Guide for Researchers and Drug Development Professionals

Disclaimer: This document provides a toxicological profile for 7,12-Dimethylbenz[a]anthracene
(DMBA). Initial searches for "7,12-Dichlorobenzo[a]anthracene” did not yield significant
toxicological data, suggesting a possible misnomer in the original query. Given the structural
similarity and the extensive body of research available, this guide focuses on DMBA, a potent
and widely studied polycyclic aromatic hydrocarbon (PAH).

Executive Summary

7,12-Dimethylbenz[a]anthracene (DMBA) is a powerful organ-specific carcinogen and
immunosuppressant widely utilized in experimental cancer research.[1] Its toxicity is intrinsically
linked to its metabolic activation into reactive intermediates that form DNA adducts, leading to
mutations and the initiation of carcinogenesis. This guide provides a comprehensive overview
of the toxicological profile of DMBA, including its chemical properties, metabolism, mechanisms
of toxicity, and genotoxicity. Detailed experimental protocols for key assays and quantitative
toxicity data are presented to support researchers in the fields of toxicology, pharmacology, and
drug development.

Chemical and Physical Properties
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Property Value Reference
CAS Number 57-97-6 [2]
Molecular Formula C20H16 [2]
Molecular Weight 256.34 g/mol [2]
Appearance Crystalline powder [3]

Melting Point 122-123 °C

Solubility Insoluble in water [4]
Synonyms DMBA, 9,10-Dimethyl-1,2- e

benzanthracene

Toxicokinetics and Metabolism

The carcinogenicity of DMBA is dependent on its metabolic activation, primarily by cytochrome
P450 (CYP) enzymes, particularly CYP1Al and CYP1B1.[6] This process converts DMBA into
highly reactive diol epoxides, which can covalently bind to DNA, forming DNA adducts. This is a
critical initiating event in DMBA-induced carcinogenesis. The metabolic activation pathway is a
multi-step process.

Signaling Pathway: DMBA Metabolism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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